Cas no 952435-04-0 (5,7-Dichloro-2-methylthieno[3,2-b]pyridine)

• Product Name: 5,7-Dichloro-2-methylthieno[3,2-b]pyridine
• CAS No: 952435-04-0
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• MDL: MFCD09909825
• CID: 1083583
• PubChem ID: 72210865
• Update Time: 2025-10-25

5,7-Dichloro-2-methylthieno[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-2-methylthieno[3,2-b]pyridine
• MFCD09909825
• SY268516
• F86595
• CNB43504
• SCHEMBL2535862
• FT-0726691
• CS-0458242
• AB55026
• 952435-04-0
• EN300-3551572
• DA-40172

• MDL： MFCD09909825
• Inchi： 1S/C8H5Cl2NS/c1-4-2-6-8(12-4)5(9)3-7(10)11-6/h2-3H,1H3
• InChI Key： YQBGOJOMXKSSMV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC2C=C(C)SC=21)Cl

Computed Properties

• Exact Mass: 216.9519757g/mol
• Monoisotopic Mass: 216.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 5,7-Dichloro-2-methylthieno[3,2-b]pyridine

Introduction to 5,7-Dichloro-2-methylthieno[3,2-b]pyridine (CAS No. 952435-04-0) and Its Emerging Applications in Chemical Biology

5,7-Dichloro-2-methylthieno[3,2-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 952435-04-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This bicyclic molecule combines a thiophene ring fused with a pyridine moiety, both of which are well-documented scaffolds in medicinal chemistry. The presence of chlorine substituents at the 5- and 7-positions enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The thieno[3,2-b]pyridine core is particularly noteworthy for its versatility in drug design. It serves as a privileged scaffold in the development of small-molecule inhibitors targeting various biological pathways. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, particularly in the context of oncology and neurodegenerative diseases. The 5,7-dichloro substitution pattern further enhances its pharmacological profile by improving solubility and metabolic stability, key factors in drug candidates intended for clinical use.

In the realm of oncology research, 5,7-Dichloro-2-methylthieno[3,2-b]pyridine has been explored as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with cancer progression. By leveraging the structural features of this compound, researchers have designed derivatives that exhibit potent inhibition of specific kinases while minimizing off-target effects. For instance, modifications to the methylthienyl moiety have been shown to enhance binding affinity to tyrosine kinases, making it a promising candidate for further development.

Moreover, the thieno[3,2-b]pyridine scaffold has been implicated in the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The chlorine atoms at the 5- and 7-positions facilitate further functionalization, allowing chemists to introduce groups that interact with specific neuroreceptors or inhibit pathological protein aggregation. Preliminary studies suggest that certain derivatives of 5,7-Dichloro-2-methylthieno[3,2-b]pyridine can modulate cholinergic pathways, potentially offering therapeutic benefits for patients with cognitive impairments.

The compound's structural flexibility also makes it attractive for designing molecules with antimicrobial properties. Antibiotic resistance is a growing global health concern, and novel scaffolds like thieno[3,2-b]pyridine are being explored to overcome existing challenges. Researchers have synthesized analogs of 5,7-Dichloro-2-methylthieno[3,2-b]pyridine that exhibit activity against Gram-positive and Gram-negative bacteria by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. These findings underscore the compound's potential as a lead structure in antimicrobial drug discovery.

From a synthetic chemistry perspective, 5,7-Dichloro-2-methylthieno[3,2-b]pyridine serves as an excellent building block for constructing more complex heterocycles. Its reactive sites allow for diverse transformations, including nucleophilic aromatic substitution (SNAr), cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), and cyclization strategies. These reactions enable the rapid assembly of novel molecular architectures with tailored biological activities. The ability to modify both the thiophene and pyridine rings provides chemists with unparalleled control over the pharmacokinetic properties of derived compounds.

Recent advances in computational chemistry have further accelerated the development of derivatives based on 5,7-Dichloro-2-methylthieno[3,2-b]pyridine. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis begins. This approach has been particularly effective in identifying modifications that enhance target engagement while reducing toxicity. For example, virtual screening has been used to identify analogs with improved selectivity for cancer-associated kinases over their normal counterparts.

The pharmaceutical industry has also recognized the potential of thieno[3,2-b]pyridine derivatives as drug candidates. Several companies are currently engaged in developing proprietary libraries based on this scaffold for treating a wide range of diseases. The compound's favorable pharmacokinetic profile and ease of functionalization make it an attractive option for late-stage optimization programs. Collaborative efforts between academic researchers and industry scientists are yielding promising results that could translate into new treatments within the next decade.

In conclusion,5,7-Dichloro-2-methylthieno[3,2-b]pyridine (CAS No. 952435-04-0) represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential therapeutic applications across multiple disease areas. Its role as a precursor for kinase inhibitors,neurodegenerative disease treatments,and antimicrobial agents highlights its importance in modern drug discovery efforts. As research continues to uncover new ways to exploit its chemical properties,this compound is poised to play an increasingly vital role in addressing unmet medical needs worldwide.